Cas no 1709-40-6 (4-Amino-N,N-dibutylbenzenesulfonamide)

• Product Name: 4-Amino-N,N-dibutylbenzenesulfonamide
• CAS No: 1709-40-6
• MF: C₁₄H₂₄N₂O₂S
• MW: 284.417562484741
• MDL: MFCD04035144
• CID: 1073475
• PubChem ID: 4713534
• Update Time: 2025-04-20

4-Amino-N,N-dibutylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N,N-dibutylbenzenesulfonamide
• 4-amino-n'-cyclopentylidenebenzenesulfonohydrazide
• AC1L5GRP
• AC1Q6VFL
• AR-1G0944
• N'.N'-Di-n-butylsulfanilamid
• N1,N1-Dibutyl-sulfanilamid
• NSC22607
• sulfanilic acid cyclopentylidenehydrazide
• sulfanilic acid dibutylamide
• Sulfanilsaeure-cyclopentylidenhydrazid
• Sulfanilsaeure-dibutylamid
• Sulfanilsaeure-N'-cyclopentyliden-hydrazid
• STK895637
• 4-amino-N,N-dibutylbenzene-1-sulfonamide
• SCHEMBL10693896
• AKOS005173927
• MFCD04035144
• DA-21347
• 4-Amino-N,N-di(n-butyl)benzenesulfamide
• 1709-40-6
• BBL003627
• benzenesulfonamide, 4-amino-N,N-dibutyl-
• VS-01381
• IFVSXDXSBJHYPW-UHFFFAOYSA-N
• ALBB-012899

• MDL： MFCD04035144
• Inchi： 1S/C14H24N2O2S/c1-3-5-11-16(12-6-4-2)19(17,18)14-9-7-13(15)8-10-14/h7-10H,3-6,11-12,15H2,1-2H3
• InChI Key： IFVSXDXSBJHYPW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(N(CCCC)CCCC)(=O)=O

Computed Properties

• Exact Mass: 284.15584919g/mol
• Monoisotopic Mass: 284.15584919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides